3-hydroxycezomycin
3-hydroxycezomycin
Brand Name:
Vulcanchem
CAS No.:
104414-30-4
VCID:
VC0019541
InChI:
InChI=1S/C28H34N2O7/c1-14-9-10-28(16(3)12-15(2)26(37-28)17(4)25(32)18-6-5-11-29-18)36-21(14)13-22-30-24-20(35-22)8-7-19(31)23(24)27(33)34/h5-8,11,14-17,21,26,29,31H,9-10,12-13H2,1-4H3,(H,33,34)/t14-,15-,16-,17-,21-,26+,28?/m1/s1
SMILES:
CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)O
Molecular Formula:
C28H34N2O7
Molecular Weight:
510.6 g/mol
3-hydroxycezomycin
CAS No.: 104414-30-4
Main Products
VCID: VC0019541
Molecular Formula: C28H34N2O7
Molecular Weight: 510.6 g/mol
| CAS No. | 104414-30-4 |
|---|---|
| Product Name | 3-hydroxycezomycin |
| Molecular Formula | C28H34N2O7 |
| Molecular Weight | 510.6 g/mol |
| IUPAC Name | 5-hydroxy-2-[[(2S,3R,5R,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid |
| Standard InChI | InChI=1S/C28H34N2O7/c1-14-9-10-28(16(3)12-15(2)26(37-28)17(4)25(32)18-6-5-11-29-18)36-21(14)13-22-30-24-20(35-22)8-7-19(31)23(24)27(33)34/h5-8,11,14-17,21,26,29,31H,9-10,12-13H2,1-4H3,(H,33,34)/t14-,15-,16-,17-,21-,26+,28?/m1/s1 |
| Standard InChIKey | WULUUVLPLGXOFP-GHLNLJSUSA-N |
| Isomeric SMILES | C[C@@H]1CCC2([C@@H](C[C@H]([C@H](O2)[C@H](C)C(=O)C3=CC=CN3)C)C)O[C@@H]1CC4=NC5=C(O4)C=CC(=C5C(=O)O)O |
| SMILES | CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)O |
| Canonical SMILES | CC1CCC2(C(CC(C(O2)C(C)C(=O)C3=CC=CN3)C)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)O |
| Synonyms | 3-hydroxycezomycin AC 7230 AC-7230 AC7230 |
| PubChem Compound | 128567 |
| Last Modified | Nov 11 2021 |
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